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Cat. No.: B8248211
Get Quote
. J

Technical Support Center: AS-85

Welcome to the technical support center for AS-85, a potent and selective inhibitor of the
ASHI1L histone methyltransferase. This guide is designed for researchers, scientists, and drug
development professionals to address common challenges, with a particular focus on
insolubility issues that may be encountered during experimental use.

Frequently Asked Questions (FAQS)

Q1: What is AS-85 and what is its mechanism of action?

Al: AS-85 is a cell-permeable small molecule inhibitor of ASH1L (Absent, Small, or Homeotic-
like 1), a histone methyltransferase. It functions by binding to the SET domain of ASH1L,
inhibiting its catalytic activity. ASH1L is known to be a critical factor in the progression of certain
cancers, particularly MLL-rearranged leukemias. In these leukemias, ASH1L is involved in the
transcriptional activation of key target genes, such as HOXA9, that drive leukemogenesis. By
inhibiting ASH1L, AS-85 can lead to the downregulation of these target genes, resulting in
reduced cell proliferation, induction of apoptosis, and cellular differentiation in leukemia cells.

Q2: In what solvents is AS-85 soluble?
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A2: AS-85 is highly soluble in dimethyl sulfoxide (DMSO).[1] Suppliers report solubility in
DMSO at concentrations as high as 80 mg/mL (138.01 mM) to 100 mg/mL (172.51 mM),
though sonication may be required to achieve complete dissolution. Its solubility in aqueous
buffers, such as PBS, is expected to be very low due to its hydrophobic nature. While specific
data on aqueous solubility is limited, its high cLogP and the common need for DMSO-based
stock solutions are indicative of poor water solubility.

Q3: I am observing precipitation when | dilute my AS-85 DMSO stock solution into my aqueous
cell culture medium. What should | do?

A3: This is a common issue with hydrophobic compounds like AS-85. The precipitation occurs
because the compound is not soluble in the aqueous environment of the cell culture medium
once the DMSO concentration is lowered. To address this, ensure the final concentration of
DMSO in your culture medium is as low as possible (ideally < 0.5%) to minimize solvent-
induced artifacts. You can also try a serial dilution approach, where the DMSO stock is first
diluted in a small volume of medium and then added to the final culture volume. For persistent
issues, consider the use of solubilizing agents, but be mindful of their potential effects on your
experimental system.

Q4: What is the recommended method for preparing a stock solution of AS-857?

A4: It is recommended to prepare a high-concentration stock solution of AS-85 in anhydrous
DMSO.[2] For example, you can dissolve the powdered compound in DMSO to a concentration
of 10 mM or higher. Store the stock solution in small aliquots at -20°C or -80°C to avoid
repeated freeze-thaw cycles. When preparing for an experiment, thaw an aliquot and dilute it
further in your experimental buffer or medium immediately before use.

Q5: Can | sonicate my AS-85 solution to aid dissolution?

A5: Yes, sonication is often recommended to aid the dissolution of AS-85 in DMSO, especially
at higher concentrations.[1] Use a bath sonicator to avoid overheating the sample, which could
potentially degrade the compound. Sonicate in short bursts until the solution is clear.

Troubleshooting Insolubility Issues

This section provides a systematic approach to troubleshooting insolubility problems with AS-
85 in your experiments.
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Problem: Precipitate forms upon dilution of DMSO stock
into aqueous buffer (e.g., PBS, cell culture media).

Possible Causes and Solutions:

Cause: The aqueous solubility limit of AS-85 has been exceeded.

e Solution 1: Optimize DMSO Concentration. Ensure the final concentration of DMSO in your
working solution is as low as possible, ideally below 0.5%. While AS-85 is soluble in DMSO,
the final solution is primarily aqueous. A lower final DMSO concentration may keep the
compound in solution at lower working concentrations.

¢ Solution 2: Modify Dilution Protocol. Instead of adding a small volume of high-concentration
DMSO stock directly to a large volume of aqueous buffer, try a serial dilution. For example,
dilute the DMSO stock 1:10 in your aqueous buffer, vortex, and then add this intermediate
dilution to your final volume.

e Solution 3: Gentle Warming. In some cases, gentle warming of the final solution (e.g., to
37°C) can help to dissolve small amounts of precipitate. However, be cautious as prolonged
heating can degrade the compound.

e Solution 4: Use of Solubilizing Agents. For in vitro assays where it is permissible, the addition
of a small amount of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 can help to
maintain the solubility of hydrophobic compounds. Be sure to include a vehicle control with
the same concentration of the solubilizing agent to account for any effects on your
experimental system.

Problem: The powdered AS-85 is difficult to dissolve in
DMSO.

Possible Causes and Solutions:
e Cause: Insufficient mixing or reaching the solubility limit in DMSO at room temperature.

e Solution 1: Sonication. As recommended by suppliers, use a bath sonicator to aid
dissolution.[1]
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e Solution 2: Gentle Warming. Gently warm the solution in a water bath (e.g., 30-40°C) while
vortexing. Avoid excessive heat.

e Solution 3: Fresh DMSO. DMSO is hygroscopic (absorbs water from the air), and the
presence of water can reduce the solubility of hydrophobic compounds. Use fresh,
anhydrous DMSO for preparing your stock solutions.

Data Presentation

Property Value Reference
Chemical Formula C26H28F3N503S:2 [3]
Molecular Weight 579.66 g/mol [3]
CAS Number 2323623-80-7 [3]

To be determined (likely a
Appearance , [3]

solid)
Purity >98% (typical) [3]

Table 2: Solubility of AS-85 in Common Solvents

Solvent Solubility Notes Reference
Sonication

DMSO 80 - 100 mg/mL [1]
recommended.

Aqueous Buffers (e.qg., Expected based on

Very Low / Insoluble ] Inferred
PBS) hydrophobic structure.
Ethanol To be determined

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AS-85 in DMSO

Materials:
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AS-85 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Bath sonicator

Sterile microcentrifuge tubes

Procedure:

Allow the vial of powdered AS-85 to equilibrate to room temperature before opening to
prevent condensation of moisture.

Calculate the mass of AS-85 required to make your desired volume of a 10 mM stock
solution. The molecular weight of AS-85 is 579.66 g/mol . For example, for 1 mL of a 10 mM
stock, you will need 5.7966 mg of AS-85.

Carefully weigh the required amount of AS-85 powder and place it in a sterile
microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the tube in a bath sonicator and sonicate in
short bursts of 5-10 minutes until the solution is clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium

Materials:
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e 10 mM AS-85 stock solution in DMSO

e Pre-warmed cell culture medium

o Sterile tubes for dilution

Procedure:

Thaw an aliquot of the 10 mM AS-85 stock solution at room temperature.
o Determine the final concentration of AS-85 required for your experiment.

o Perform a serial dilution of the DMSO stock solution in pre-warmed cell culture medium. For
example, to achieve a final concentration of 10 uM, you can first prepare an intermediate
dilution of 1 mM by adding 1 pL of the 10 mM stock to 9 pL of medium. Then, add 10 pL of
the 1 mM intermediate dilution to 990 pL of medium to reach the final 10 uM concentration.

o Ensure the final DMSO concentration in the culture medium is not cytotoxic (typically <
0.5%).

e Add the final working solution to your cells immediately after preparation.

e Always include a vehicle control in your experiment, which contains the same final
concentration of DMSO as the AS-85 treated samples.

Visualizations
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Caption: ASH1L signaling pathway in MLL-rearranged leukemia.
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Caption: Experimental workflow for using AS-85.
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Caption: Troubleshooting flowchart for AS-85 insolubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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